6-(Deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
6-(Deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
Brand Name:
Vulcanchem
CAS No.:
149635-27-8
VCID:
VC21132290
InChI:
InChI=1S/C30H24N6O4/c31-20-10-6-14-5-7-16-15-3-1-2-4-17(15)26(19-9-8-18(20)24(14)25(16)19)33-30-34-28-27(29(39)35-30)32-13-36(28)23-11-21(38)22(12-37)40-23/h1-10,13,21-23,37-38H,11-12,31H2,(H2,33,34,35,39)/t21-,22+,23+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2N=C(NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O
Molecular Formula:
C30H24N6O4
Molecular Weight:
532.5 g/mol
6-(Deoxyguanosin-N(2)-yl)-3-aminobenzo(a)pyrene
CAS No.: 149635-27-8
Cat. No.: VC21132290
Molecular Formula: C30H24N6O4
Molecular Weight: 532.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149635-27-8 |
|---|---|
| Molecular Formula | C30H24N6O4 |
| Molecular Weight | 532.5 g/mol |
| IUPAC Name | 2-[(3-aminobenzo[a]pyren-6-yl)amino]-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one |
| Standard InChI | InChI=1S/C30H24N6O4/c31-20-10-6-14-5-7-16-15-3-1-2-4-17(15)26(19-9-8-18(20)24(14)25(16)19)33-30-34-28-27(29(39)35-30)32-13-36(28)23-11-21(38)22(12-37)40-23/h1-10,13,21-23,37-38H,11-12,31H2,(H2,33,34,35,39)/t21-,22+,23+/m0/s1 |
| Standard InChI Key | SEXALPSLOUSOAV-YTFSRNRJSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O |
| SMILES | C1C(C(OC1N2C=NC3=C2N=C(NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4=C5C=CC6=C(C=CC7=C6C5=C(C=C7)C8=CC=CC=C84)N)CO)O |
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